Cas no 2098546-44-0 (Methyl 6-bromo-5-methylbenzofuran-4-carboxylate)

• Product Name: Methyl 6-bromo-5-methylbenzofuran-4-carboxylate
• CAS No: 2098546-44-0
• MF: C₁₁H₉BrO₃
• MW: 269.091362714767
• CID: 4637036
• Update Time: 2025-05-24

Methyl 6-bromo-5-methylbenzofuran-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-bromo-5-methylbenzofuran-4-carboxylate

• Inchi： 1S/C11H9BrO3/c1-6-8(12)5-9-7(3-4-15-9)10(6)11(13)14-2/h3-5H,1-2H3
• InChI Key： OSADRGGVKBAQAB-UHFFFAOYSA-N
• SMILES： O1C2=CC(Br)=C(C)C(C(OC)=O)=C2C=C1

Additional information on Methyl 6-bromo-5-methylbenzofuran-4-carboxylate

Recent Advances in the Application of Methyl 6-bromo-5-methylbenzofuran-4-carboxylate (CAS: 2098546-44-0) in Chemical Biology and Pharmaceutical Research

Methyl 6-bromo-5-methylbenzofuran-4-carboxylate (CAS: 2098546-44-0) is a benzofuran derivative that has recently garnered significant attention in chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. Benzofuran scaffolds are known for their broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. This compound, in particular, has been identified as a key intermediate in the synthesis of various bioactive molecules, making it a focal point in recent studies.

Recent research has highlighted the potential of Methyl 6-bromo-5-methylbenzofuran-4-carboxylate as a building block for the development of novel therapeutic agents. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs) involved in cancer progression. The bromo and methyl substituents on the benzofuran ring provide unique reactivity, enabling selective modifications that enhance binding affinity and pharmacokinetic properties.

In addition to its role in cancer therapeutics, this compound has also been explored in the context of neurodegenerative diseases. A 2024 study in ACS Chemical Neuroscience reported the synthesis of benzofuran-based analogs using Methyl 6-bromo-5-methylbenzofuran-4-carboxylate as a precursor. These analogs exhibited promising activity against amyloid-beta aggregation, a hallmark of Alzheimer's disease. The researchers attributed this activity to the compound's ability to stabilize hydrophobic interactions within the amyloid-beta peptide.

The synthetic versatility of Methyl 6-bromo-5-methylbenzofuran-4-carboxylate has been further demonstrated in the development of antimicrobial agents. A recent publication in European Journal of Medicinal Chemistry (2024) described its use in the preparation of benzofuran-4-carboxamide derivatives with potent activity against multidrug-resistant bacterial strains. The study emphasized the importance of the bromo substituent in enhancing the compounds' binding to bacterial efflux pumps, thereby overcoming resistance mechanisms.

Despite these advancements, challenges remain in optimizing the pharmacokinetic and safety profiles of derivatives derived from Methyl 6-bromo-5-methylbenzofuran-4-carboxylate. Future research directions may include structure-activity relationship (SAR) studies to further elucidate the impact of substituents on biological activity, as well as in vivo evaluations to assess therapeutic potential. Overall, this compound continues to be a valuable tool in the chemists' arsenal for drug discovery, with ongoing studies likely to uncover additional applications in the coming years.